Cas no 1858102-64-3 (2-Fluoro-2-(1-methylnaphthalen-2-yl)acetic acid)

• Product Name: 2-Fluoro-2-(1-methylnaphthalen-2-yl)acetic acid
• CAS No: 1858102-64-3
• MF: C₁₃H₁₁FO₂
• MW: 218.223647356033
• CID: 5969728
• PubChem ID: 165958635
• Update Time: 2025-05-21

2-Fluoro-2-(1-methylnaphthalen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1138813
• 1858102-64-3
• 2-fluoro-2-(1-methylnaphthalen-2-yl)acetic acid
• 2-Fluoro-2-(1-methylnaphthalen-2-yl)acetic acid

• Inchi： 1S/C13H11FO2/c1-8-10-5-3-2-4-9(10)6-7-11(8)12(14)13(15)16/h2-7,12H,1H3,(H,15,16)
• InChI Key： BLPVFTBOHQYAFR-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1=CC=C2C=CC=CC2=C1C

Computed Properties

• Exact Mass: 218.07430775g/mol
• Monoisotopic Mass: 218.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-Fluoro-2-(1-methylnaphthalen-2-yl)acetic acid

Comprehensive Overview of 2-Fluoro-2-(1-methylnaphthalen-2-yl)acetic acid (CAS No. 1858102-64-3)

2-Fluoro-2-(1-methylnaphthalen-2-yl)acetic acid, with the CAS number 1858102-64-3, is a specialized fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluoroacetic acid derivatives, which are known for their unique reactivity and potential applications in drug discovery. The presence of a fluorine atom and a naphthalene ring in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds has surged due to their enhanced bioavailability and metabolic stability, which are critical in modern drug development. Researchers are particularly interested in 2-Fluoro-2-(1-methylnaphthalen-2-yl)acetic acid for its potential role in designing enzyme inhibitors and receptor modulators. Its structural features allow it to interact selectively with biological targets, making it a promising candidate for medicinal chemistry applications.

The synthesis of CAS 1858102-64-3 involves multi-step organic reactions, including fluorination and aryl-acetic acid formation. These processes require precise control to ensure high purity and yield, which are essential for industrial-scale production. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring its compliance with regulatory standards.

From an environmental perspective, the use of fluorinated compounds like 2-Fluoro-2-(1-methylnaphthalen-2-yl)acetic acid is under scrutiny due to their persistence in ecosystems. However, advancements in green chemistry are addressing these concerns by developing more sustainable synthesis routes. This aligns with the growing trend of eco-friendly chemical production, which is a hot topic among researchers and policymakers.

In the context of AI-driven drug discovery, compounds such as 2-Fluoro-2-(1-methylnaphthalen-2-yl)acetic acid are being screened virtually to identify potential therapeutic applications. Machine learning algorithms can predict its interactions with proteins, accelerating the hit-to-lead optimization process. This intersection of computational chemistry and experimental validation is revolutionizing the pharmaceutical industry.

For those seeking custom synthesis or bulk quantities of CAS 1858102-64-3, it is crucial to collaborate with reputable suppliers who adhere to Good Manufacturing Practices (GMP). Quality assurance and regulatory compliance are paramount, especially when the compound is intended for preclinical studies or API development.

In summary, 2-Fluoro-2-(1-methylnaphthalen-2-yl)acetic acid (CAS No. 1858102-64-3) represents a versatile building block in organic synthesis, with broad implications for pharmaceutical research and agrochemical innovation. Its unique structural attributes and functional groups make it a subject of ongoing scientific exploration, particularly in the era of precision medicine and sustainable chemistry.